Cas no 1820685-09-3 (Benzyl 2-bromopyridine-4-carboxylate)

• Product Name: Benzyl 2-bromopyridine-4-carboxylate
• CAS No: 1820685-09-3
• CID: 4619351
• Update Time: 2025-09-28

Benzyl 2-bromopyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Benzyl 2-bromopyridine-4-carboxylate

Additional information on Benzyl 2-bromopyridine-4-carboxylate

Benzyl 2-bromopyridine-4-carboxylate (CAS No. 1820685-09-3): A Key Intermediate in Modern Pharmaceutical Synthesis

Benzyl 2-bromopyridine-4-carboxylate, with the chemical identifier CAS No. 1820685-09-3, represents a significant compound in the realm of pharmaceutical chemistry. This benzylic ester derivative of bromopyridine has garnered considerable attention due to its versatile applications in the synthesis of biologically active molecules. The structural motif, featuring a brominated pyridine ring coupled with a benzylic carboxylate group, provides a unique platform for further functionalization, making it an invaluable intermediate in drug development.

The utility of Benzyl 2-bromopyridine-4-carboxylate stems from its ability to serve as a precursor in the construction of complex heterocyclic scaffolds. The bromine substituent at the 2-position of the pyridine ring facilitates cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing carbon-carbon and carbon-nitrogen bonds, respectively. These transformations are essential in the synthesis of small molecule drugs targeting various therapeutic areas.

Moreover, the benzylic ester functionality allows for facile hydrolysis to yield the corresponding carboxylic acid or amide derivatives under mild conditions. This reactivity is particularly useful in medicinal chemistry for introducing polar and hydrophilic groups into a molecule, enhancing its solubility and bioavailability. The compound’s compatibility with a wide range of reaction conditions makes it a preferred choice for synthetic chemists aiming to develop novel pharmacophores.

In recent years, Benzyl 2-bromopyridine-4-carboxylate has been employed in the synthesis of kinase inhibitors, which play a crucial role in oncology and inflammatory disease treatment. The pyridine core is a common pharmacophore in kinase inhibitors due to its ability to interact with the ATP-binding site of these enzymes. For instance, derivatives of this compound have been explored as inhibitors of Janus kinases (JAKs) and tyrosine kinases (TYKs), which are implicated in autoimmune disorders and cancer.

One notable application involves the use of Benzyl 2-bromopyridine-4-carboxylate in the development of small molecule modulators of protein-protein interactions (PPIs). PPIs are critical targets for drug discovery due to their involvement in numerous cellular processes. By modifying the pyridine scaffold, researchers have been able to design molecules that disrupt or enhance specific PPIs, leading to potential therapeutic interventions. The bromine atom serves as a handle for further derivatization, allowing chemists to fine-tune binding affinities and selectivity.

The compound’s role extends beyond kinase inhibition; it has also been utilized in the synthesis of antiviral agents. The bromopyridine moiety is present in several FDA-approved antiviral drugs, where it contributes to viral protease inhibition or interference with viral replication cycles. The benzylic ester group can be further functionalized to introduce additional pharmacological properties, such as protease cleavage sites or nucleotide analogs.

Recent advancements in flow chemistry have further highlighted the importance of Benzyl 2-bromopyridine-4-carboxylate as a building block. Flow systems enable scalable and controlled reactions, reducing solvent waste and improving reaction yields. By integrating this compound into continuous flow processes, pharmaceutical companies can achieve higher throughput and consistency in their synthetic routes. This approach is particularly beneficial for large-scale production where reproducibility is paramount.

The growing interest in green chemistry has also spurred innovation in the use of Benzyl 2-bromopyridine-4-carboxylate. Researchers are exploring solvent-free reactions and catalytic methods that minimize environmental impact while maintaining high efficiency. For example, microwave-assisted synthesis has been employed to accelerate reactions involving this intermediate without compromising purity or yield. Such sustainable practices align with global efforts to reduce the ecological footprint of pharmaceutical manufacturing.

In conclusion, Benzyl 2-bromopyridine-4-carboxylate (CAS No. 1820685-09-3) is a multifaceted compound with broad applications in pharmaceutical synthesis. Its unique structural features enable diverse chemical transformations, making it indispensable for drug discovery and development. As research continues to uncover new therapeutic targets and synthetic methodologies, this intermediate will undoubtedly remain at the forefront of medicinal chemistry innovation.